molecular formula C17H16N2O B11226859 5-(4-Ethylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

5-(4-Ethylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

Cat. No.: B11226859
M. Wt: 264.32 g/mol
InChI Key: MUGZIMVSOKLNFY-UHFFFAOYSA-N
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Description

    is a heterocyclic compound with the chemical formula

    5-(4-Ethylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole: C16H14N2O\text{C}_{16}\text{H}_{14}\text{N}_2\text{O}C16​H14​N2​O

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  • It belongs to the class of oxadiazoles, which are five-membered ring compounds containing oxygen and nitrogen atoms.
  • The compound’s structure consists of a central 1,2,4-oxadiazole ring, flanked by substituted phenyl groups (4-ethylphenyl and 4-methylphenyl).
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    Properties

    Molecular Formula

    C17H16N2O

    Molecular Weight

    264.32 g/mol

    IUPAC Name

    5-(4-ethylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

    InChI

    InChI=1S/C17H16N2O/c1-3-13-6-10-15(11-7-13)17-18-16(19-20-17)14-8-4-12(2)5-9-14/h4-11H,3H2,1-2H3

    InChI Key

    MUGZIMVSOKLNFY-UHFFFAOYSA-N

    Canonical SMILES

    CCC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)C

    Origin of Product

    United States

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